Cas no 177971-60-7 (1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester)

1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester structure
177971-60-7 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
CAS No:177971-60-7
MF:C17H31N3O3
MW:325.446344614029
CID:136662
PubChem ID:11045609
Update Time:2025-04-19

1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-[2-(cyclohexylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
    • tert-butyl 4-[2-(cyclohexylamino)-2-oxoethyl]piperazine-1-carboxylate
    • 4-CYCLOHEXYLCARBAMOYLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • DTXSID10453200
    • tert-butyl 4-(2-(cyclohexylamino)-2-oxoethyl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylicacid,4-[2-(cyclohexylamino)-2-oxoethyl]-,1,1-dimethylethyl ester
    • AKOS015911487
    • 177971-60-7
    • Inchi: 1S/C17H31N3O3/c1-17(2,3)23-16(22)20-11-9-19(10-12-20)13-15(21)18-14-7-5-4-6-8-14/h14H,4-13H2,1-3H3,(H,18,21)
    • InChI Key: DJZDLYMUXBNSOW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CC(NC2CCCCC2)=O)CC1)=O

Computed Properties

  • Exact Mass: 325.23700
  • Monoisotopic Mass: 325.23654186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.9Ų

Experimental Properties

  • PSA: 61.88000
  • LogP: 2.25470
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